Cas no 1697296-83-5 ((1-ethoxycyclopropyl)methanamine)

• Product Name: (1-ethoxycyclopropyl)methanamine
• CAS No: 1697296-83-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6053301
• PubChem ID: 70645237
• Update Time: 2025-07-23

(1-ethoxycyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-ethoxycyclopropyl)methanamine
• 1697296-83-5
• SCHEMBL12060471
• EN300-1293849

• Inchi： 1S/C6H13NO/c1-2-8-6(5-7)3-4-6/h2-5,7H2,1H3
• InChI Key： XVVCHLNZZAMYTR-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CC1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on (1-ethoxycyclopropyl)methanamine

Comprehensive Analysis of (1-ethoxycyclopropyl)methanamine (CAS No. 1697296-83-5): Properties, Applications, and Industry Trends

The compound (1-ethoxycyclopropyl)methanamine (CAS No. 1697296-83-5) has garnered significant attention in recent years due to its unique molecular structure and versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. As a cyclopropane derivative bearing an ethoxy and aminomethyl functional group, this molecule exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "(1-ethoxycyclopropyl)methanamine synthesis", "CAS 1697296-83-5 applications", and "cyclopropylamine derivatives", reflecting growing interest in its potential.

From a structural perspective, (1-ethoxycyclopropyl)methanamine features a strained cyclopropane ring, which contributes to its high energy content and unique reactivity profile. The presence of both the ethoxy and primary amine functionalities allows for diverse chemical transformations, enabling its use in building complex molecular architectures. Recent publications have highlighted its role in developing novel pharmaceutical intermediates, particularly in the synthesis of bioactive molecules targeting neurological disorders and metabolic diseases. The compound's physicochemical properties, including its solubility profile and stability under various conditions, make it particularly attractive for process chemistry applications.

In the context of current industry trends, 1697296-83-5 aligns with several key developments in chemical research. The growing demand for sustainable synthetic methodologies has led to investigations into greener routes for producing this amine derivative. Additionally, the compound's potential in crop protection formulations has sparked interest among agrochemical researchers, particularly in developing next-generation plant growth regulators. Searches for "biodegradable amine derivatives" and "green chemistry approaches to cyclopropane synthesis" demonstrate how environmental considerations are shaping research directions for compounds like (1-ethoxycyclopropyl)methanamine.

The pharmaceutical applications of CAS 1697296-83-5 deserve special emphasis. As medicinal chemistry continues to explore three-dimensional molecular scaffolds to improve drug specificity and reduce off-target effects, cyclopropane-containing compounds have emerged as particularly valuable. The constrained geometry of (1-ethoxycyclopropyl)methanamine offers distinct advantages in drug design, potentially leading to improved metabolic stability and binding affinity. This has led to increased searches for "cyclopropyl amines in drug discovery" and "conformationally restricted building blocks" across scientific databases.

From a synthetic chemistry standpoint, the preparation of (1-ethoxycyclopropyl)methanamine typically involves multi-step sequences starting from readily available cyclopropane precursors. Recent advances have focused on optimizing yield and purity while minimizing environmental impact, reflecting the industry's shift toward sustainable chemical production. The compound's handling and storage requirements are also frequently searched topics, with professionals seeking information on "stability of functionalized cyclopropanes" and "amine protection strategies" for this particular derivative.

Looking toward future applications, researchers are exploring the potential of 1697296-83-5 in materials science, particularly in the development of novel polymers and functional materials. The strained ring system may impart unique mechanical or electronic properties to materials, making it relevant to searches for "advanced material precursors" and "smart material components". As the chemical industry continues to evolve, compounds like (1-ethoxycyclopropyl)methanamine that offer multiple functionalization points and unique structural features will likely see expanded applications across diverse sectors.

Quality control and analytical characterization of CAS 1697296-83-5 represent another area of professional interest. Modern analytical techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography have been employed to ensure the compound's purity and confirm its structural integrity. These aspects are particularly important for pharmaceutical applications, where stringent quality standards must be met. Consequently, search terms like "analytical methods for cyclopropyl amines" and "spectroscopic characterization of 1697296-83-5" appear frequently in scientific literature searches.

In conclusion, (1-ethoxycyclopropyl)methanamine (CAS No. 1697296-83-5) represents a fascinating case study in the intersection of fundamental organic chemistry and applied industrial research. Its unique structural features, combined with growing interest in constrained molecular architectures across multiple industries, ensure its continued relevance in chemical research and development. As synthetic methodologies advance and new applications emerge, this compound will likely remain an important subject of investigation, reflected in the persistent search interest for terms like "cyclopropylamine derivatives applications" and "1697296-83-5 future prospects" in scientific and industrial circles.